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Compound of Interest

Compound Name: BCATc Inhibitor 2

Cat. No.: B15617270

Get Quote

For researchers and drug development professionals investigating the role of branched-chain

amino acid transaminase, cytosolic (BCATc), this guide provides a comprehensive overview of

BCATc Inhibitor 2, a key tool for in vitro and in vivo studies. This document details

commercially available sources, reported purity levels, and methodologies for key experiments,

offering a foundational resource for scientific inquiry.

Supplier and Purity Overview
BCATc Inhibitor 2, a sulfonyl hydrazide compound, is available from several reputable

suppliers. The purity of the compound is a critical factor for experimental reproducibility, and

most suppliers provide material with a high degree of purity, typically greater than 98%. The

following table summarizes the available information from prominent vendors.
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Supplier Reported Purity Catalog Number (Example)

AbMole BioScience >99% M21208

MedChemExpress
Purity specification available

upon request

HY-141669 (as BCAT-IN-2, a

distinct but related molecule)

Cayman Chemical ≥98% 10010428

Fisher Scientific
≥98% (distributor for Cayman

Chemical)
NC1141883

Thomas Scientific
Information available upon

request
-

APExBIO 98.00% B5329

Note: Researchers should always consult the Certificate of Analysis (CoA) provided by the

supplier for batch-specific purity data.

Biological Activity and Selectivity
BCATc Inhibitor 2 demonstrates potent and selective inhibition of the cytosolic isoform of

branched-chain amino acid transaminase. It has been shown to be approximately 15-fold more

selective for BCATc over the mitochondrial isoform (BCATm).[1][2][3] The half-maximal

inhibitory concentrations (IC50) are reported to be 0.81 µM for the human enzyme and 0.2 µM

for the rat enzyme.[1][2][3]

Experimental Protocols
Detailed experimental methodologies are crucial for the successful application of BCATc
Inhibitor 2. The following protocols are based on descriptions found in the literature.

In Vitro BCATc Inhibition Assay
This protocol outlines a general procedure for determining the inhibitory activity of BCATc
Inhibitor 2 against the human BCATc enzyme.

Materials:
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Recombinant human BCATc enzyme

α-ketoisocaproate (KIC)

Glutamate

NADH

Glutamate dehydrogenase (GDH)

Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, containing 100 mM KCl)

BCATc Inhibitor 2 dissolved in a suitable solvent (e.g., DMSO)

96-well microplate

Microplate reader capable of measuring absorbance at 340 nm

Procedure:

Prepare a reaction mixture containing assay buffer, KIC, glutamate, and NADH in each well

of a 96-well plate.

Add varying concentrations of BCATc Inhibitor 2 (or vehicle control) to the wells.

Initiate the reaction by adding the recombinant human BCATc enzyme.

Immediately begin monitoring the decrease in absorbance at 340 nm, which corresponds to

the oxidation of NADH. The reaction is coupled such that the α-ketoglutarate produced by

BCATc is converted back to glutamate by GDH, consuming NADH in the process.

Calculate the initial reaction rates from the linear portion of the absorbance versus time

curve.

Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the

inhibitor concentration and fitting the data to a suitable dose-response curve.

In Vivo Neuroprotection Study in a Rat Model
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BCATc Inhibitor 2 has been investigated for its neuroprotective effects in animal models. The

following provides a general workflow for such a study.

Animal Model:

Lewis rats are often used.

Neurodegeneration can be induced by the administration of a neurotoxin, such as 3-

nitropropionic acid (3-NP).

Procedure:

Acclimate animals to the housing conditions and handling procedures.

Administer BCATc Inhibitor 2 or vehicle control to the animals via a suitable route (e.g.,

subcutaneous injection) at a predetermined dose (e.g., 30 mg/kg/day).[4]

Concurrently, induce neurodegeneration by administering the neurotoxin according to an

established protocol.

Monitor the animals for motor deficits using tests such as the rotarod and beam walking

performance.[4]

At the end of the study period, euthanize the animals and perform histological examination of

the brains to assess the extent of neuronal degeneration.[4]

Compare the behavioral and histological outcomes between the inhibitor-treated and vehicle-

treated groups to evaluate the neuroprotective efficacy of BCATc Inhibitor 2.

Signaling Pathways and Experimental Workflows
To visualize the mechanisms of action and experimental designs, the following diagrams are

provided.
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Caption: Simplified signaling pathway of cytosolic branched-chain amino acid metabolism.
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Caption: General experimental workflow for an in vivo neuroprotection study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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